Lead chromate
Lead chromate
Lead Chromate is a yellow, orange or red colored, crystalline, inorganic compound that emits toxic chromium fumes upon heating. Lead chromate is highly corrosive and is a strong oxidizing agent. This substance is used in printing inks, paints and to color vinyl, rubber and paper. Lead chromate primarily affects the lungs causing shortness of breath, bronchitis, pneumonia and asthma but can also affect the gastrointestinal tract, liver, kidneys and immune system. This substance is a known human carcinogen and is associated with an increased risk of developing lung cancer and cancer of the sinonasal cavity. (NCI05)
Lead chromate appears as yellow or orange-yellow powder. One of the most insoluble salts. Basic lead chromates are used as pigments. (NTP, 1992)
Lead chromate is a chromium coordination entity comprising chromate and lead(2+) ions in a 1:1 ratio It has a role as a carcinogenic agent, a neurotoxin and a nephrotoxin. It is a lead coordination entity and a chromium coordination entity. It contains a lead(2+) and a chromate(2-).
Lead chromate appears as yellow or orange-yellow powder. One of the most insoluble salts. Basic lead chromates are used as pigments. (NTP, 1992)
Lead chromate is a chromium coordination entity comprising chromate and lead(2+) ions in a 1:1 ratio It has a role as a carcinogenic agent, a neurotoxin and a nephrotoxin. It is a lead coordination entity and a chromium coordination entity. It contains a lead(2+) and a chromate(2-).
Brand Name:
Vulcanchem
CAS No.:
7758-97-6
VCID:
VC0147949
InChI:
InChI=1S/Cr.4O.Pb/q;;;2*-1;+2
SMILES:
[O-][Cr](=O)(=O)[O-].[Pb+2]
Molecular Formula:
PbCrO4
CrO4P
CrO4P
Molecular Weight:
323 g/mol
Lead chromate
CAS No.: 7758-97-6
Reference Standards
VCID: VC0147949
Molecular Formula: PbCrO4
CrO4P
Molecular Weight: 323 g/mol
CAS No. | 7758-97-6 |
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Product Name | Lead chromate |
Molecular Formula | PbCrO4 CrO4P |
Molecular Weight | 323 g/mol |
IUPAC Name | dioxido(dioxo)chromium;lead(2+) |
Standard InChI | InChI=1S/Cr.4O.Pb/q;;;2*-1;+2 |
Standard InChIKey | MOUPNEIJQCETIW-UHFFFAOYSA-N |
SMILES | [O-][Cr](=O)(=O)[O-].[Pb+2] |
Canonical SMILES | [O-][Cr](=O)(=O)[O-].[Pb+2] |
Boiling Point | Decomposes (NTP, 1992) Decomposes not available (decomposes when heated) 482°F (Decomposes) |
Colorform | Yellow or orange-yellow powder Yellow-orange monoclinic crystals Orthorhombic: yellow crystals; monoclinic: orange crystals; tetragonal: red crystals |
Density | 6.12 at 59 °F (NTP, 1992) 6.12 g/cu cm 6.3 g/cm³ 6.12 at 59°F |
Melting Point | 1551 °F (NTP, 1992) 844 °C 1551°F |
Physical Description | Lead chromate appears as yellow or orange-yellow powder. One of the most insoluble salts. Basic lead chromates are used as pigments. (NTP, 1992) DryPowder YELLOW-TO-ORANGE-YELLOW CRYSTALLINE POWDER. Yellow or orange-yellow crystals or powder. |
Description | Lead Chromate is a yellow, orange or red colored, crystalline, inorganic compound that emits toxic chromium fumes upon heating. Lead chromate is highly corrosive and is a strong oxidizing agent. This substance is used in printing inks, paints and to color vinyl, rubber and paper. Lead chromate primarily affects the lungs causing shortness of breath, bronchitis, pneumonia and asthma but can also affect the gastrointestinal tract, liver, kidneys and immune system. This substance is a known human carcinogen and is associated with an increased risk of developing lung cancer and cancer of the sinonasal cavity. (NCI05) Lead chromate appears as yellow or orange-yellow powder. One of the most insoluble salts. Basic lead chromates are used as pigments. (NTP, 1992) Lead chromate is a chromium coordination entity comprising chromate and lead(2+) ions in a 1:1 ratio It has a role as a carcinogenic agent, a neurotoxin and a nephrotoxin. It is a lead coordination entity and a chromium coordination entity. It contains a lead(2+) and a chromate(2-). |
Related CAS | 11119-70-3 (Parent) |
Shelf Life | Stable under recommended storage conditions. Cmpd of chromium considered /lead chromate/ are all stable materials. |
Solubility | less than 1 mg/mL at 66° F (NTP, 1992) In water, 0.2 mg/L In water, 0.17 mg/L at 20 °C In water, 0.058 mg/L at 25 °C Insoluble in acetic acid; soluble in dilute nitric acid and in solutions of fixed alkali hydroxides Soluble in acid; insoluble in ammonia Solubility in water at 25 °C: none |
Synonyms | lead chromate lead chromate yellow lead chromate, Pb(2+) (1:1) |
Vapor Pressure | Approximately 0 mm Hg |
PubChem Compound | 24460 |
Last Modified | Nov 11 2021 |
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